Cas no 881236-39-1 (3,5-Bis[(dimethylamino)methyl]-2,4-dihydroxybenzoic acid)

• Product Name: 3,5-Bis[(dimethylamino)methyl]-2,4-dihydroxybenzoic acid
• CAS No: 881236-39-1
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 2811277
• PubChem ID: 71405319
• Update Time: 2025-04-21

3,5-Bis[(dimethylamino)methyl]-2,4-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis[(dimethylamino)methyl]-2,4-dihydroxybenzoic acid
• 881236-39-1
• DTXSID80825970

• Inchi： 1S/C13H20N2O4/c1-14(2)6-8-5-9(13(18)19)12(17)10(11(8)16)7-15(3)4/h5,16-17H,6-7H2,1-4H3,(H,18,19)
• InChI Key： KJFKQGGZSYMSFU-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=C(C=1CN(C)C)O)CN(C)C

Computed Properties

• Exact Mass: 268.14230712Da
• Monoisotopic Mass: 268.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84.2Ų